Cas no 1552698-97-1 (1-[(2,6-dimethylphenyl)methyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 1-[(2,6-dimethylphenyl)methyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1552698-97-1
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6028688
• PubChem ID: 81921782
• Update Time: 2024-01-12

1-[(2,6-dimethylphenyl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1552698-97-1
• AKOS020903957
• EN300-804492
• 1-[(2,6-dimethylphenyl)methyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C11H14N4/c1-8-4-3-5-9(2)10(8)6-15-7-13-11(12)14-15/h3-5,7H,6H2,1-2H3,(H2,12,14)
• InChI Key： FEKPAEIBVOSSQO-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)CC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes